Acetyl anhydride

• CAS No.: 108-24-7
• Product Name: Acetyl anhydride
• Molecular Formula: C4H6O3; (CH3CO)2O; (CH3CO)2O; C4H6O3
• Molecular Weight: 102.09 g/mol
• IUPAC Name: acetyl acetate
• Standard InChI: InChI=1S/C4H6O3/c1-3(5)7-4(2)6/h1-2H3
• Standard InChIKey: WFDIJRYMOXRFFG-UHFFFAOYSA-N
• Impurities: A technical quality anhydride, assay ~97% maximum, often contains color bodies, heavy metals, phosphorus, and sulfur compounds. Anhydride manufactured by acetic acid pyrolysis sometimes contains ketene polymers, eg, acetylacetone, diketene, dehydroacetic acid, and particulate carbon, or soot, is occasionally encountered. Polymers of allene, or its equilibrium mixture, methylacetylene-allene, are reactive and refractory impurities, which if exposed to air, slowly autoxidize to dangerous peroxidic compounds.; Less than 1 ppm of Al, Cl, PO4, SO4, Fe
• SMILES: CC(=O)OC(=O)C
• Canonical SMILES: CC(=O)OC(=O)C
• Boiling Point: 283.19 °F at 760 mm Hg (NTP, 1992); 139.5 °C; 139 °C; 282°F
• Colorform: Colorless liquid; Very refractive liquid
• Density: 1.08 (USCG, 1999); d154 1.09; 1.082 g/cu cm at 20 °C; Relative density (water = 1): 1.08; 1.08
• Flash Point: 121 °F (NTP, 1992); 120 °F (49 °C) Closed cup; 49 °C c.c.; 120°F
• Melting Point: -99.6 °F (NTP, 1992); -73.0 °C; Mp -73 °; -73.4 °C; -73°C; -73 °C; -99°F
• Physical Description: Acetic anhydride appears as a clear colorless liquid with a strong odor of vinegar. Flash point 129°F. Corrosive to metals and tissue. Density 9.0 lb /gal. Used to make fibers, plastics, pharmaceuticals, dyes, and explosives.; Liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with a strong, pungent, vinegar-like odor.
• Description: Acetic anhydride appears as a clear colorless liquid with a strong odor of vinegar. Flash point 129°F. Corrosive to metals and tissue. Density 9.0 lb /gal. Used to make fibers, plastics, pharmaceuticals, dyes, and explosives.; Acetic anhydride, also known as (CH3CO)2O or acetyl acetate, belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Acetic anhydride exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Acetic anhydride has been primarily detected in feces. Within the cell, acetic anhydride is primarily located in the cytoplasm. Acetic anhydride has a sharp and vinegar taste.; Acetic anhydride is an acyclic carboxylic anhydride derived from acetic acid. It has a role as a metabolite and a reagent.
• Shelf Life: Stable under recommended storage conditions.; Volatile
• Solubility: Soluble in cold (greater than or equal to 10mg/ml); Decomposes in hot (NTP, 1992); 1.18 M; 120 mg/mL at 20 °C; In water, 120 g/L at 20 °C; Slowly soluble in water, forming acetic acid; With alcohol forms ethyl acetate; soluble in chloroform, ether; Soluble in ethanol, benzene; miscible with ethyl ether; slightly soluble in carbon tetrachloride; Miscible with ethanol, ether, acetic acid, and ethyl acetate; Solubility in water: reaction; 12%
• Synonyms: acetic anhydride; acetic anhydride, 3H-labeled
• Vapor Density: 3.52 (NTP, 1992) (Relative to Air); 3.5 (Air = 1); Relative vapor density (air = 1): 3.5; 3.52
• Vapor Pressure: 10 mm Hg at 96.8 °F (NTP, 1992); 5.10 mmHg; 0.680 kPa (5.1 mm Hg) at 25 °C; Vapor pressure, kPa at 20 °C: 0.5; 4 mmHg
• PubChem Compound: 7918
• Last Modified: Nov 11 2021